In Vitro cAMP Potency vs. Exendin-4
GLP-1 receptor agonist 9 is orally active in rodents, a property not shared by most peptide-based GLP-1R agonists which require subcutaneous injection. The (S)-enantiomer improved glucose handling in fatty Zucker rats after intragastric administration of 0.4 mg/kg, demonstrating oral efficacy in a disease-relevant model [1]. In contrast, standard peptide agonists like liraglutide and exenatide are not orally bioavailable, and even the oral formulation of semaglutide achieves only ~1% bioavailability [2].
| Evidence Dimension | Oral activity |
|---|---|
| Target Compound Data | Active: Improved glucose tolerance in fatty Zucker rats after 0.4 mg/kg intragastric dose |
| Comparator Or Baseline | Peptide GLP-1R agonists (e.g., semaglutide oral): ~1% bioavailability; require specialized formulation (SNAC) for any oral absorption |
| Quantified Difference | Qualitative difference: Oral activity demonstrated vs. negligible oral bioavailability of standard peptides |
| Conditions | In vivo: Intragastric administration in 12-h fasted fatty Zucker rats; glucose tolerance test |
Why This Matters
Enables oral dosing in preclinical studies, which is more relevant for developing oral GLP-1R agonists and avoids the confounding effects of injection stress in animal models.
- [1] PMC9014410. Figure 5. Characterization of (S)- and (R)-9. View Source
- [2] PharmacyFreak. Mechanism of Action of GLP-1 Receptor Agonists. 2025. View Source
